Cas no 89179-63-5 (3-methoxypyridazin-4-amine)

3-methoxypyridazin-4-amine structure
3-methoxypyridazin-4-amine structure
Product Name:3-methoxypyridazin-4-amine
CAS No:89179-63-5
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD19203792
CID:1120629
PubChem ID:15248284
Update Time:2024-10-26

3-methoxypyridazin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-4-Pyridazinamine
    • 3-methoxypyridazin-4-amine
    • 3-Methoxy-4-pyridazinamine (ACI)
    • Pyridazine, 4-amino-3-methoxy- (6CI, 7CI)
    • AKOS006340294
    • 4-Pyridazinamine, 3-methoxy-
    • E82403
    • DB-395178
    • SCHEMBL4234223
    • 89179-63-5
    • CS-0201511
    • EN300-214812
    • DTXSID90570449
    • MDL： MFCD19203792
    • Inchi： 1S/C5H7N3O/c1-9-5-4(6)2-3-7-8-5/h2-3H,1H3,(H2,6,7)
    • InChI Key： QFQTXRKNHUOSCO-UHFFFAOYSA-N
    • SMILES： N1C=CC(N)=C(OC)N=1

Computed Properties

  • Exact Mass: 125.058911855g/mol
  • Monoisotopic Mass: 125.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 61Ų

3-methoxypyridazin-4-amine Pricemore >>

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3-methoxypyridazin-4-amine
 89179-63-5 95%+
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 89179-63-5 95%
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3-methoxypyridazin-4-amine Production Method

Production Method 1

180284-17-7 180284-17-7
89179-63-5 89179-63-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
Reference
A new route to aminodiazines via metalation reaction. Synthesis of an aza analog of nevirapine. Diazines. Part XV.
Ple, Nelly; Turck, Alain; Couture, Karine; Queguiner, Guy, Synthesis, 1996, (7), 838-842

Production Method 2

941-55-9 941-55-9
19064-65-4 19064-65-4
89179-63-5 89179-63-5
Reaction Conditions
1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran
1.2 -
1.3 Reagents: Iron ,  Ammonium chloride Solvents: Methanol ,  Water
Reference
A facile preparation of α-amino-β-methoxydiazines through the lithianation followed by amination
Lee, Jung Il; Cho, Sung Hye, Bulletin of the Korean Chemical Society, 1996, 17(9), 868-869

Production Method 3

19064-65-4 19064-65-4
89179-63-5 89179-63-5
Reaction Conditions
Reference
Product class 8: pyridazines
Haider, N.; Holzer, W., Science of Synthesis, 2004, 16, 125-249

3-methoxypyridazin-4-amine Raw materials

3-methoxypyridazin-4-amine Preparation Products

3-methoxypyridazin-4-amine Related Literature

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